Methyl 2-[(3-chloro-4-fluorophenyl)(hydroxy)methyl]prop-2-enoate

• Molecular Formula: C11H10ClFO3
• Molecular Weight: 244.64 g/mol
• IUPAC Name: methyl 2-[(3-chloro-4-fluorophenyl)-hydroxymethyl]prop-2-enoate
• InChI: InChI=1S/C11H10ClFO3/c1-6(11(15)16-2)10(14)7-3-4-9(13)8(12)5-7/h3-5,10,14H,1H2,2H3
• InChI Key: HJBLTZOPPYCHNP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(=C)C(C1=CC(=C(C=C1)F)Cl)O

Description

Methyl 2-[(3-chloro-4-fluorophenyl)(hydroxy)methyl]prop-2-enoate is a useful research compound. Its molecular formula is C11H10ClFO3 and its molecular weight is 244.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 3-chloro-4-fluorobenzaldehyde (10.0 g) and methyl acrylate (8.5 mL) in acetonitrile (63 mL) was added 1,4-diazabicyclo[2.2.2]octane (1.41 g), and the mixture was stirred at room temperature for 5 days. The reaction mixture was concentrated under reduced pressure, and the residue was purified by silica gel chromatography (hexane/ethyl acetate) to give the title compound (11.5 g).